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Compound of Interest

Compound Name: iBRD4-BD1

Cat. No.: B10861970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the selective BRD4 bromodomain inhibitor, iBRD4-BD1. Adherence to these guidelines is

critical to ensure personnel safety and maintain a secure laboratory environment. iBRD4-BD1
is a potent small molecule inhibitor with cytotoxic properties, necessitating rigorous handling

procedures.

I. Personal Protective Equipment (PPE)
When handling iBRD4-BD1 in solid or solution form, a comprehensive PPE strategy is

mandatory to prevent exposure through inhalation, skin contact, or ingestion.[1][2] The

minimum required PPE includes:

Gloves: Double gloving with nitrile gloves is recommended. Gloves should be changed

immediately if contaminated.[3][4]

Gown: A disposable, fluid-resistant gown that covers the arms and body should be worn to

protect clothing and skin from accidental splashes.[1]

Eye Protection: Safety glasses with side shields or a full-face shield must be worn to protect

against splashes and airborne particles.[3]
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Respiratory Protection: When handling the powdered form or creating solutions, a surgical

mask should be worn at a minimum.[1] For procedures with a higher risk of aerosolization, a

respirator (e.g., N95) is recommended.[1]

II. Operational Plan: Step-by-Step Handling and
Disposal
A. Engineering Controls and Preparation:

Designated Area: All work with iBRD4-BD1 should be conducted in a designated area, such

as a chemical fume hood or a Class II Biosafety Cabinet, to minimize exposure.[2]

Spill Kit: An accessible and clearly labeled spill kit containing absorbent materials,

appropriate cleaning agents, and waste disposal bags must be available.[1]

Solution Preparation: When preparing solutions, handle the powdered compound with care

to avoid generating dust. Use tools and techniques that minimize aerosolization.

B. Handling Procedure:

Don PPE: Before handling iBRD4-BD1, ensure all required PPE is worn correctly.

Weighing: If weighing the solid compound, do so within a containment enclosure (e.g., a

balance enclosure within a fume hood).

Dissolving: When dissolving the compound, add the solvent slowly to the solid to prevent

splashing.

Labeling: All containers with iBRD4-BD1 must be clearly labeled with the compound name,

concentration, date, and appropriate hazard symbols.

Transport: When moving iBRD4-BD1, use sealed, secondary containers to prevent spills.

C. Disposal Plan:

Waste Segregation: All materials contaminated with iBRD4-BD1, including gloves, gowns,

pipette tips, and empty vials, must be disposed of as cytotoxic waste.[1]
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Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for

cytotoxic waste.

Decontamination: Decontaminate all work surfaces and equipment with an appropriate

cleaning agent after handling iBRD4-BD1. The cleaning materials should also be disposed

of as cytotoxic waste.[1]

Local Regulations: Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste.

III. Quantitative Data Summary
The following table summarizes key quantitative data for iBRD4-BD1.

Property Value Reference

Molecular Weight 521.58 g/mol [5]

CAS Number 2839318-17-9 [5]

IC₅₀ (for BRD4-BD1) 12 nM [6][7]

EC₅₀ (in MM.1S cells) 2.3 µM [6][7]

Storage (Lyophilized)
-20°C, desiccated, stable for

36 months
[5]

Storage (In Solution) -20°C, use within 1 month [5]

IV. Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of iBRD4-BD1,

from initial preparation to final disposal.
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Caption: Safe handling workflow for iBRD4-BD1 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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